Cas no 1017793-22-4 (2,3-Difluoro-5-iodopyridine-4-carboxylic acid)

• Product Name: 2,3-Difluoro-5-iodopyridine-4-carboxylic acid
• CAS No: 1017793-22-4
• MF: C₆H₂F₂INO₂
• MW: 284.986860752106
• CID: 2625520
• PubChem ID: 53405234
• Update Time: 2025-08-05

2,3-Difluoro-5-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1017793-22-4
• AKOS015967630
• DTXSID801253791
• 2,3-DIFLUORO-5-IODOPYRIDINE-4-CARBOXYLIC ACID
• 2,3-Difluoro-5-iodo-4-pyridinecarboxylic acid
• 4-Pyridinecarboxylic acid, 2,3-difluoro-5-iodo-
• EN300-4266872
• 2,3-Difluoro-5-iodopyridine-4-carboxylic acid

• Inchi： 1S/C6H2F2INO2/c7-4-3(6(11)12)2(9)1-10-5(4)8/h1H,(H,11,12)
• InChI Key： NIOGXXMBPXLMPB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1C(=O)O)F)F

Computed Properties

• Exact Mass: 284.90983g/mol
• Monoisotopic Mass: 284.90983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.99g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 2,3-Difluoro-5-iodopyridine-4-carboxylic acid

2,3-Difluoro-5-iodopyridine-4-carboxylic acid (CAS No. 1017793-22-4): A Comprehensive Overview

2,3-Difluoro-5-iodopyridine-4-carboxylic acid is a highly specialized organic compound with the CAS registry number 1017793-22-4. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and pharmacology due to their unique electronic properties and potential bioactivity. The molecule features a pyridine ring substituted with fluorine atoms at positions 2 and 3, an iodine atom at position 5, and a carboxylic acid group at position 4. These substituents contribute to its distinct chemical reactivity and biological activity.

The synthesis of 2,3-difluoro-5-iodopyridine-4-carboxylic acid typically involves multi-step organic reactions, including fluorination, iodination, and carboxylation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising applications of 2,3-difluoro-5-iodopyridine-4-carboxylic acid lies in its use as an intermediate in drug discovery. The compound's structure makes it an ideal candidate for designing bioactive molecules targeting specific receptors or enzymes. For instance, studies have shown that this compound can serve as a scaffold for developing inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

In addition to its role in medicinal chemistry, 2,3-difluoro-5-iodopyridine-4-carboxylic acid has also been investigated for its potential in materials science. Its electronic properties make it a suitable candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated polymers to enhance their electrical conductivity and stability under harsh conditions.

The biological activity of 2,3-difluoro-5-iodopyridine-4-carboxylic acid has been extensively studied using in vitro and in vivo models. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. These findings suggest its potential as a lead compound for developing targeted anticancer therapies.

Furthermore, the compound's iodination at position 5 provides it with unique radiochemical properties. Researchers have explored its use as a radiotracer for imaging techniques such as positron emission tomography (PET). The ability to label the compound with radioactive isotopes like iodine-124 or iodine-131 opens up new possibilities for diagnostic applications in nuclear medicine.

Recent advancements in computational chemistry have also contributed to a deeper understanding of 2,3-difluoro-5-iodopyridine-4-carboxylic acid's molecular interactions. Quantum mechanical calculations have revealed insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments. These computational tools are increasingly being integrated with experimental studies to accelerate drug discovery and material design processes.

In conclusion, 2,3-difluoro-5-iodopyridine-4-carboxylic acid (CAS No. 1017793